Cas no 185379-40-2 ((αS)-α-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2-pyridinepropanoic acid)

• Product Name: (αS)-α-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2-pyridinepropanoic acid
• CAS No: 185379-40-2
• MF: C₂₃H₂₀N₂O₄
• MW: 388.415905952454
• MDL: MFCD00672564
• CID: 66277
• PubChem ID: 24870846
• Update Time: 2025-05-23

(αS)-α-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2-pyridinepropanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-N-FMOC-(2-Pyridyl)alanine
• N-(9-Fluorenylmethoxycarbonyl)-2-pyridyl-L-alanine
• Fmoc-beta-(2-pyridyl)-Ala-OH
• Fmoc-L-2-Pyridylala
• Fmoc-2-Pal-OH
• Fmoc-β-(2-pyridyl)-Ala-OH
• Fmoc-3-(2-Pyridyl)-L-alanine
• Fmoc-3-(2-pyridyl)-L-Ala-OH
• Fmoc-L-2-Pyridylalanine
• (2S)-(N-fluorenylmethoxycarbonylamino)-3-(pyrid-2'-yl)propionic acid
• (2S)-2-{[(9H-fluorene-9-yl methoxy)carbonyl]amino}-3-(2-pyridinyl) propanoic acid
• FMOC-2'-PYRIDYL-L-ALA
• Fmoc-3-(2-Pyridyl)-Alanine
• FMOC-ALA(2-PYRI)-OH
• FMOC-ALA(2'-PYRIDYL)-OH
• Fmoc-L-2-Pal-OH
• Fmoc-L-3-(2-pyridyl)alanine
• RARECHEM BK PT 0229
• FMOC-ALA(2-PYRIDYL)-OH
• (αS)-α-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2-pyridinepropanoic acid
• Fmoc-beta-(2-pyridyl)-Ala-OH, >=97.0% (HPLC)
• 185379-40-2
• J-011894
• Fmoc-L-3-(2-pyridyl)-alanine
• CS-0020091
• Fmoc- beta -(2-pyridyl)-Ala-OH
• EN300-77284
• MFCD00672564
• A812953
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(pyridin-2-yl)propanoic acid
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyridin-2-yl)propanoic acid
• HY-34540
• AS)-
• (
• A50239
• AC-9954
• (S)-2-(((9H-FLUOREN-9-YL)METHOXY)CARBONYLAMINO)-3-(PYRIDIN-2-YL)PROPANOIC ACID
• 2-Pyridinepropanoic acid,a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (aS)-
• N-FLUORENEMETHOXYCARBONYL-D-3-(2-PYRIDYL) ALANINE
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-pyridin-2-ylpropanoic acid
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-pyridyl)propanoate
• AKOS015895514
• PS-12033
• A-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2-pyridinepropanoic acid
• SCHEMBL119547
• Fmoc-
• (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(pyridin-2-yl)propanoic acid
• A-(2-pyridyl)-Ala-OH

• MDL： MFCD00672564
• Inchi： 1S/C23H20N2O4/c26-22(27)21(13-15-7-5-6-12-24-15)25-23(28)29-14-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-12,20-21H,13-14H2,(H,25,28)(H,26,27)/t21-/m0/s1
• InChI Key： DXIVJCDZOMUITR-NRFANRHFSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC=CN=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 388.14200
• Monoisotopic Mass: 388.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 4
• XLogP3: 4.3
• Topological Polar Surface Area: 88.5A^2

Experimental Properties

• Color/Form: Pale yellow powder
• Density: 1.2692 (rough estimate)
• Melting Point: 151 °C
• Boiling Point: 514.13°C (rough estimate)
• Flash Point: 335.4±31.5 °C
• Refractive Index: 1.6300 (estimate)
• PSA: 88.52000
• LogP: 4.00690
• Solubility: Not available

(αS)-α-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2-pyridinepropanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S36
• Hazardous Material Identification：
• Safety Term：S22;S36
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (αS)-α-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2-pyridinepropanoic acid

Chemical Compound CAS No. 185379-40-2: (αS)-α-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2-pyridinepropanoic Acid

The compound with CAS No. 185379-40-2, named (αS)-α-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2-pyridinepropanoic acid, is a highly specialized α-amino acid derivative. This molecule is notable for its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group and a pyridine ring. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in controlling the reactivity of the amino group during chemical reactions. Recent studies have highlighted the potential of this compound in various fields, including drug delivery systems and bioconjugation chemistry.

The synthesis of this compound involves a multi-step process, including the coupling of the Fmoc group to the amino acid backbone and subsequent functionalization to introduce the pyridine moiety. Researchers have demonstrated that the presence of the pyridine ring enhances the molecule's ability to act as a ligand in metalloenzyme mimics, making it a promising candidate for catalytic applications. Furthermore, the stereochemistry at the α-carbon (denoted by (αS)) is crucial for determining the molecule's biological activity and selectivity.

Recent advancements in computational chemistry have allowed for detailed molecular modeling of this compound. These studies reveal that the Fmoc group not only protects the amino group but also influences the overall conformational flexibility of the molecule. This property is particularly advantageous in peptide synthesis, where precise control over stereochemistry and reactivity is essential. Additionally, the pyridine ring introduces π-electron interactions that can modulate the electronic properties of the molecule, making it suitable for applications in supramolecular chemistry.

In terms of biological applications, this compound has shown potential as a building block for constructing bioactive peptides and proteins. Its ability to undergo orthogonal deprotection reactions makes it highly versatile in complex peptide synthesis workflows. Moreover, recent research has explored its use as a chiral catalyst in asymmetric synthesis, leveraging its unique stereochemical properties to induce enantioselectivity in organic reactions.

The integration of this compound into drug delivery systems has also been a focus of recent investigations. Its ability to form stable complexes with metal ions and its compatibility with various biocompatible polymers make it an attractive candidate for targeted drug delivery applications. Furthermore, its photostability and fluorescence properties have been exploited in bioimaging studies, providing new insights into intracellular trafficking mechanisms.

In conclusion, (αS)-α-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2-pyridinepropanoic acid represents a cutting-edge advancement in chemical synthesis and molecular design. Its unique combination of functional groups and stereochemical features positions it as a valuable tool in peptide chemistry, catalysis, and drug delivery systems. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.